tert-Butyl (4-hydroxy-1H-indol-1-yl)acetate

• CAS No.: 820960-05-2
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: tert-butyl 2-(4-hydroxyindol-1-yl)acetate
• InChI: InChI=1S/C14H17NO3/c1-14(2,3)18-13(17)9-15-8-7-10-11(15)5-4-6-12(10)16/h4-8,16H,9H2,1-3H3
• InChI Key: WBLHJBSDUNORQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C=CC2=C1C=CC=C2O

Description

Tert-Butyl (4-hydroxy-1H-indol-1-yl)acetate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 198 mg (0.55 mmol) [4-(tert-butyl-dimethyl-silanyloxy)-indol-1-yl]-acetic acid tert-butyl ester in 2 ml of THF was added a 1 M solution of tetrabutylammonium fluoride hydrate in tetrahydrofuran (0.55 ml, 0.55 mmol). The reaction mixture was stirred for 1 h at ambient temperature. Diethyl ether was added and the ether solution was washed with saturated aqueous NH4Cl solution, water and brine. Evaporation of the solvent under reduced pressure gave 49 mg (0.2 mmol, 36%) of (4-hydroxy-indol-1-yl)-acetic acid tert-butyl ester as white crystals.